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Compound of Interest

Compound Name: 2-Benzylamino-propan-1-ol

Cat. No.: B1266836

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic and medicinal chemistry, the demand for enantiomerically
pure compounds is paramount. The specific three-dimensional arrangement of atoms within a
molecule can dramatically influence its biological activity, making stereoselective synthesis a
critical component of drug discovery and development. Chiral building blocks, enantiopure
molecules used as starting materials, are essential tools for constructing complex,
stereochemically defined pharmaceuticals and other functional materials.

Among these, 2-Benzylamino-propan-1-ol, available as both (R) and (S) enantiomers, has
emerged as a key chiral intermediate.[1] Its structure, incorporating a stereocenter, a
secondary amine, and a primary alcohol, provides a versatile scaffold for a variety of chemical
transformations. This guide provides a comprehensive overview of 2-Benzylamino-propan-1-
ol, detailing its synthesis, physicochemical properties, and applications in the stereoselective
synthesis of complex organic molecules, including key pharmaceutical agents.

Physicochemical Properties

The enantiomers of 2-Benzylamino-propan-1-ol are typically white solids at room
temperature, with key physicochemical data summarized below for easy comparison.[2][3]
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Property (S)-2- ] L .
(Benzylamino)propan-1-ol (Benzylamino)propan-1-ol

CAS Number 6940-80-3[3] 74609-49-7

Molecular Formula C10H1sNO[2] C10H1sNO[2]

Molecular Weight 165.24 g/mol [3] 165.24 g/mol

Melting Point 47-49 °C[3] Not specified

Boiling Point 292.2 °C at 760 mmHg|3] Not specified

Appearance White Solid[4] Solid

Storage Temperature 2-8 °C 2-8 °C

Synthesis of 2-Benzylamino-propan-1-ol

The most common and efficient method for synthesizing enantiopure 2-Benzylamino-propan-
1-ol is through the reductive amination of the corresponding chiral 2-amino-1-propanol
(alaninol) with benzaldehyde.[4][5][6] This two-step, one-pot process involves the initial
formation of a Schiff base (imine) intermediate, which is then reduced in situ to the desired
secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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